2-(p-Methoxybenzyloxy)acetic acid hydrazide

• CAS No.: 51759-06-9
• Molecular Formula: C10H14N2O3
• Molecular Weight: 210.23 g/mol
• IUPAC Name: 2-[(4-methoxyphenyl)methoxy]acetohydrazide
• InChI: InChI=1S/C10H14N2O3/c1-14-9-4-2-8(3-5-9)6-15-7-10(13)12-11/h2-5H,6-7,11H2,1H3,(H,12,13)
• InChI Key: OLCPBZOIQKLYOU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)COCC(=O)NN

Description

2-(p-Methoxybenzyloxy)acetic acid hydrazide is a useful research compound. Its molecular formula is C10H14N2O3 and its molecular weight is 210.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Add hydrazine hydrate (2.1 mL, 42.1 mmol) and pyridine (0.3 mL, 3.8 mmol) to a solution of (4-methoxy-benzyloxy)-acetic acid methyl ester (8.05 g, 38.3 mmol) in ethanol (100 mL, absolute). Heat the reaction to reflux under N2 overnight. Concentrate; add toluene and concentrate (2 times). Purify the residue by flash chromatography on silica gel eluting with 0-40% ACN/CH2Cl2 to afford the title compound (6.42 g, 80%) as clear oil. 1H NMR (400 MHz, DMSO) δ 3.73 (s, 3H); 3.84 (s, 2H); 4.24 (bs, 2H); 4.42 (s, 2H); 6.89 (d, 2H, J=8.3 Hz); 7.27 (d, 2H, J=8.3 Hz); 9.00 (bs, 1H). MS(IS) 209 (M−).